tert-Butyl 5-aminoisothiazole-3-carboxylate

Catalog No.
S13953457
CAS No.
M.F
C8H12N2O2S
M. Wt
200.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
tert-Butyl 5-aminoisothiazole-3-carboxylate

In multi-step API synthesis, basic hydrolysis of methyl/ethyl esters often triggers epimerization or ring-opening. tert-Butyl 5-aminoisothiazole-3-carboxylate circumvents these liabilities via its acid-labile ester, enabling mild TFA-mediated deprotection after 5-amino elaboration. Key advantages: • Stable to cross-coupling and nucleophilic conditions for library synthesis. • High solubility in DCM/THF avoids reactor fouling in continuous flow. • Preserves base-sensitive epoxides, lactones, and ester linkages. Ideal for isothiazole-based APIs and agrochemical intermediates.

Product Name

tert-Butyl 5-aminoisothiazole-3-carboxylate

IUPAC Name

tert-butyl 5-amino-1,2-thiazole-3-carboxylate

Molecular Formula

C8H12N2O2S

Molecular Weight

200.26 g/mol

InChI

InChI=1S/C8H12N2O2S/c1-8(2,3)12-7(11)5-4-6(9)13-10-5/h4H,9H2,1-3H3

InChI Key

WNGVXFQHLMBNGY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)C1=NSC(=C1)N

Synonyms

tert-Butyl 5-amino-1,2-thiazole-3-carboxylate, 1,1-Dimethylethyl 5-amino-3-isothiazolecarboxylate, 5-Amino-isothiazole-3-carboxylic acid tert-butyl ester, t-Bu 5-aminoisothiazole-3-carboxylate

Purity

≥97%

Package Size

250 mg, 1 g, 5 g

tert-Butyl 5-aminoisothiazole-3-carboxylate is a highly functionalized, orthogonally protected heterocyclic building block utilized in the synthesis of complex pharmaceuticals and agrochemicals. Featuring a reactive 5-amino group for directed coupling and a sterically hindered, acid-labile tert-butyl ester at the 3-position, this compound provides a precise synthetic handle for multi-step elaboration [1]. In procurement and process chemistry, its primary value lies in its ability to bypass the harsh basic deprotection conditions required by standard alkyl esters, thereby preserving sensitive molecular architectures during late-stage functionalization [2].

Research Fit

Core Utility Bifunctional building block with orthogonal amine and ester handles for sequential derivatisation
Deprotection tert‑Butyl ester enables mild acidic cleavage (TFA/HCl), compatible with acid‑sensitive functional groups
Scaffold Isothiazole core recognized in antibacterial, antiviral, and kinase‑targeted programmes

Substituting this compound with the more common methyl 5-aminoisothiazole-3-carboxylate or the unprotected free acid introduces severe process liabilities. Methyl and ethyl esters necessitate basic saponification (e.g., LiOH or NaOH) for deprotection, conditions that frequently trigger ring-opening, epimerization, or degradation of base-sensitive moieties elsewhere in complex API intermediates [1]. Conversely, deploying the unprotected 5-aminoisothiazole-3-carboxylic acid results in poor solubility in aprotic solvents and poor chemoselectivity, often leading to competitive reactions at the carboxylate during N-functionalization. The tert-butyl ester uniquely resolves these bottlenecks by enabling mild, orthogonal acidic cleavage after the 5-amino group has been fully elaborated [2].

Substitution Risk

! Methyl / ethyl ester Harsh basic hydrolysis may cleave acid‑sensitive groups; not orthogonal with many electrophilic centres.
! Carboxylic acid Requires activation and coupling steps, adding complexity and reducing overall yield in multi‑step sequences.
! Regioisomeric mixtures Non‑selective routes produce 3‑/5‑amino mixtures needing chromatography; tert‑butyl ester route gives exclusively C‑5 substitution.

Orthogonal Deprotection Advantage

In multi-step syntheses involving base-sensitive substrates, the choice of ester protection dictates the final step's viability. The tert-butyl ester can be cleanly cleaved using mild acidic conditions (e.g., 20% TFA in DCM), routinely preserving >95% of the functionalized isothiazole core. In contrast, deprotecting the methyl ester analog requires aqueous base, which can result in 15–30% yield loss due to competitive base-catalyzed degradation or off-target hydrolysis [1].

Evidence DimensionLate-stage deprotection yield in base-sensitive pathways
Target Compound Data>95% yield (TFA/DCM cleavage)
Comparator Or Baseline70-85% yield (Methyl ester via LiOH saponification)
Quantified Difference10-25% higher retained yield
ConditionsStandard ambient deprotection (acidic vs basic)

Prevents critical yield attrition in the final stages of high-value API synthesis.

Fluoride‑mediated amination yield
Cross-study comparable
95% isolated yield (RT) vs. low yield (heating) for trichloromethyl analogue
Supports milder, higher‑yielding C‑5 functionalisation with tert‑butyl ester.
Fluoride‑mediated (CsF), DMSO/DMF; comparator required prolonged heating.

Chemoselective N-Functionalization

The bulky tert-butyl group provides significant steric shielding to the 3-carboxylate, preventing unwanted transesterification or mixed anhydride formation during the derivatization of the 5-amino position. When subjected to standard N-acylation or Buchwald-Hartwig coupling conditions, the tert-butyl ester maintains >98% chemoselectivity for the amine. Unprotected or less hindered analogs often require excess reagents or suffer from side reactions that reduce the primary coupling yield to <75% [1].

Evidence DimensionChemoselectivity for N-functionalization
Target Compound Data>98% selective conversion at 5-NH2
Comparator Or Baseline<75% selective conversion (Free acid or unhindered ester)
Quantified Difference>23% improvement in target selectivity
ConditionsStandard electrophilic coupling in aprotic media

Eliminates the need for costly and time-consuming intermediate purification steps.

Regioisomeric purity
Cross-study comparable
>95% single 5‑amino isomer vs. inseparable 3‑/5‑amino mixture from cyclisation route
Eliminates purification step; direct procurement of regioisomerically pure building block.
Fluoride conditions leave C‑4 chlorine unreactive; no 4‑amino isomer detected.

Solubility in Aprotic Solvents

For automated library synthesis and flow chemistry, continuous homogeneous solutions are mandatory. tert-Butyl 5-aminoisothiazole-3-carboxylate exhibits excellent solubility (>100 mg/mL) in standard aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF). The free acid comparator is highly polar and prone to zwitterionic behavior, restricting its solubility to <5 mg/mL in DCM and forcing the use of problematic polar aprotic solvents like DMF or DMSO, which complicate downstream workup [1].

Evidence DimensionSolubility in Dichloromethane (DCM) at 25°C
Target Compound Data>100 mg/mL
Comparator Or Baseline<5 mg/mL (5-Aminoisothiazole-3-carboxylic acid)
Quantified Difference>20-fold increase in aprotic solubility
ConditionsStandard ambient temperature (25°C), 1 atm

Enables seamless integration into automated synthesis platforms and simplifies downstream solvent removal.

Lipophilicity (ClogP)
Class-level inference
tert‑butyl: 1.85; methyl: 0.82; ethyl: 1.28; acid: 0.51
~10‑fold higher predicted logP than methyl ester; aids membrane permeability screening.
Computed values (ChemAxon); not experimental. Context-dependent utility.
Agrochemical intermediate utility
Class-level inference
Quantitative TFA deprotection after amine acylation; methyl/ethyl esters suffer competitive hydrolysis.
Supports two-step N‑acyl SAR exploration with clean conversion to free acid.
Bayer patent class data; no specific MIC/LD₅₀ for title compound. Data to verify.
Kinase inhibition potential
Class-level inference
No direct IC₅₀; predicted hydrophobic packing advantage over methyl ester based on analogue SAR.
May offer improved selectivity profile in early‑stage kinase programmes.
Docking and patent SAR inference; requires experimental validation.
Commercial purity & availability
Direct head-to-head comparison
tert‑butyl ester: ≥95% purity, stocked; ethyl ester/acid: unlisted or uncertified.
Documented purity simplifies procurement; reduces in‑house QC burden.
Vendor catalogues as of May 2026; supplier-dependent verification recommended.

Late-Stage Diversification for Drug Discovery

Because the tert-butyl group is stable to a wide range of transition-metal cross-coupling and nucleophilic conditions, this compound is the optimal starting point for generating diverse isothiazole libraries. The final products can be globally deprotected using standard TFA protocols, streamlining parallel synthesis workflows without risking base-mediated decomposition [1].

Base-Sensitive Agrochemical Synthesis

In the development of novel crop protection agents where the target molecule contains epoxides, sensitive lactones, or multiple ester linkages, the orthogonal nature of the tert-butyl ester is critical. It allows the 3-carboxylic acid to be unmasked selectively without hydrolyzing other essential structural features [2].

Automated Flow Chemistry

The high solubility of tert-Butyl 5-aminoisothiazole-3-carboxylate in volatile aprotic solvents (DCM, THF) makes it an ideal precursor for continuous flow manufacturing. It prevents the reactor fouling and line-clogging issues commonly associated with the poorly soluble free acid alternative, ensuring reproducible scale-up [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Parallel synthesis of 5‑N‑substituted isothiazole libraries
tert‑butyl ester orthogonality & regioselective C‑5 amination
Single‑isomer purity; deprotection efficiency under mild acidic conditions
Agrochemical lead optimisation via acylated 5‑aminoisothiazole platform
Quantitative TFA deprotection after amine acylation
Avoidance of competitive ester hydrolysis; rapid conversion to free acid for formulation
Fragment‑based drug design utilising bifunctional isothiazole scaffold
Balanced lipophilicity (within fragment range) & orthogonal reactivity
Efficient hit elaboration to amides, sulfonamides, or ureas without protecting group steps
Procurement of a quality‑controlled building block
Certified purity (≥95%) & CAS registry
Batch‑to‑batch reproducibility; reduced in‑house QC and re‑purification costs

XLogP3

1.8

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

1

Exact Mass

200.06194880 g/mol

Monoisotopic Mass

200.06194880 g/mol

Heavy Atom Count

13

Explore Compound Types